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BMS 249798 BMS 249798
Brand Name: Vulcanchem
CAS No.: 444197-71-1
VCID: VC0058065
InChI: InChI=1S/C27H42N2O5S/c1-15-9-8-10-27(7,33)22-12-20(16(2)11-19-14-35-18(4)28-19)29-23(34-22)13-21(30)26(5,6)25(32)17(3)24(15)31/h11,14-15,17,20-22,24,30-31,33H,8-10,12-13H2,1-7H3/b16-11+/t15-,17+,20-,21-,22+,24-,27+/m0/s1
SMILES: CC1CCCC(C2CC(N=C(O2)CC(C(C(=O)C(C1O)C)(C)C)O)C(=CC3=CSC(=N3)C)C)(C)O
Molecular Formula: C₂₇H₄₂N₂O₅S
Molecular Weight: 506.7

BMS 249798

CAS No.: 444197-71-1

Reference Standards

VCID: VC0058065

Molecular Formula: C₂₇H₄₂N₂O₅S

Molecular Weight: 506.7

BMS 249798 - 444197-71-1

CAS No. 444197-71-1
Product Name BMS 249798
Molecular Formula C₂₇H₄₂N₂O₅S
Molecular Weight 506.7
IUPAC Name (1R,2R,6S,7S,8R,11S,15S)-2,7,11-trihydroxy-2,6,8,10,10-pentamethyl-15-[(E)-1-(2-methyl-1,3-thiazol-4-yl)prop-1-en-2-yl]-17-oxa-14-azabicyclo[11.3.1]heptadec-13-en-9-one
Standard InChI InChI=1S/C27H42N2O5S/c1-15-9-8-10-27(7,33)22-12-20(16(2)11-19-14-35-18(4)28-19)29-23(34-22)13-21(30)26(5,6)25(32)17(3)24(15)31/h11,14-15,17,20-22,24,30-31,33H,8-10,12-13H2,1-7H3/b16-11+/t15-,17+,20-,21-,22+,24-,27+/m0/s1
SMILES CC1CCCC(C2CC(N=C(O2)CC(C(C(=O)C(C1O)C)(C)C)O)C(=CC3=CSC(=N3)C)C)(C)O
Synonyms (1R,2R,6S,7S,8R,11S,15S)-2,7,11-Trihydroxy-2,6,8,10,10-pentamethyl-15-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-17-oxa-14-azabicyclo[11.3.1]heptadec-13-en-9-one
PubChem Compound 59070255
Last Modified Nov 11 2021
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